2-[1-[(6-methyl-2-pyridinyl)methyl]-4-(3-phenylpropyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(6-methylpyridin-2-yl)methyl]-4-(3-phenylpropyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C22H31N3O/c1-19-7-5-11-21(23-19)17-25-15-14-24(18-22(25)12-16-26)13-6-10-20-8-3-2-4-9-20/h2-5,7-9,11,22,26H,6,10,12-18H2,1H3
• InChI Key: ICBPZTDGQCWJBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN2CCN(CC2CCO)CCCC3=CC=CC=C3
• Molecular Formula: C22H31N3O
• Molecular Weight: 353.5 g/mol

Description

2-[1-[(6-methyl-2-pyridinyl)methyl]-4-(3-phenylpropyl)-2-piperazinyl]ethanol is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as MPPE, and it is a piperazine derivative that has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MPPE is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. Specifically, it has been shown to increase the release of serotonin and dopamine, which are neurotransmitters that play a role in mood regulation.
Biochemical and Physiological Effects:
MPPE has been shown to have various biochemical and physiological effects. In addition to its anxiolytic and antidepressant effects, it has also been shown to have anti-inflammatory and antioxidant properties. It has also been shown to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPPE in lab experiments is its specificity for certain neurotransmitter systems, which allows for targeted research. However, one limitation is that it has not been extensively studied in humans, so its effects may not translate to clinical applications.

Future Directions

There are several future directions for research on MPPE. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Overall, MPPE is a promising compound for scientific research, and further studies are needed to fully explore its potential applications.

Synthesis Methods

The synthesis of MPPE involves the reaction of 6-methyl-2-pyridinemethanol with 4-(3-phenylpropyl)piperazine in the presence of a reducing agent. The resulting compound is then treated with hydrochloric acid to yield MPPE. This synthesis method has been described in detail in various scientific publications.

Scientific Research Applications

MPPE has been studied for its potential use in various scientific research applications. One of the main areas of research has been in the field of neuroscience, where MPPE has been shown to have anxiolytic and antidepressant effects. It has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease.